Cas no 33313-83-6 (2-Butyn-1-ol, 4,4'-[1,4-phenylenebis(oxy)]bis-)

• Product Name: 2-Butyn-1-ol, 4,4'-[1,4-phenylenebis(oxy)]bis-
• CAS No: 33313-83-6
• MF: C₁₄H₁₄O₄
• MW: 246.258564472198
• CID: 1456813
• PubChem ID: 15536296
• Update Time: 2025-04-20

2-Butyn-1-ol, 4,4'-[1,4-phenylenebis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-ol, 4,4'-[1,4-phenylenebis(oxy)]bis-
• 1,4-Di-(butin-2-ol-4-oxy)-benzol
• 2-Butyn-1-ol, 4,4a(2)-[1,4-phenylenebis(oxy)]bis-
• DTXSID101245652
• 33313-83-6

• Inchi： 1S/C14H14O4/c15-9-1-3-11-17-13-5-7-14(8-6-13)18-12-4-2-10-16/h5-8,15-16H,9-12H2
• InChI Key： WLJLQVGZPOBPHT-UHFFFAOYSA-N
• SMILES： O(CC#CCO)C1C=CC(=CC=1)OCC#CCO

Computed Properties

• Exact Mass: 246.08922
• Monoisotopic Mass: 246.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.92